Cas no 1805682-12-5 (5-Bromo-4-formyl-1H-benzimidazole)

• Product Name: 5-Bromo-4-formyl-1H-benzimidazole
• CAS No: 1805682-12-5
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• CID: 4816055
• Update Time: 2023-08-19

5-Bromo-4-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-formyl-1H-benzimidazole

• Inchi： 1S/C8H5BrN2O/c9-6-1-2-7-8(5(6)3-12)11-4-10-7/h1-4H,(H,10,11)
• InChI Key： XORSJCLCKHUQMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1C=O)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8